Cas no 871269-08-8 (3-Bromo-N-isopropylbenzenesulfonamide)

• Product Name: 3-Bromo-N-isopropylbenzenesulfonamide
• CAS No: 871269-08-8
• MF: C₉H₁₂BrNO₂S
• MW: 278.166080474854
• MDL: MFCD07363820
• CID: 719761
• PubChem ID: 7213271
• Update Time: 2025-04-19

3-Bromo-N-isopropylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-N-isopropylbenzenesulfonamide
• 3-bromo-N-(1-methylethyl)benzenesulfonamide
• 3-bromo-N-propan-2-ylbenzenesulfonamide
• Benzenesulfonamide,3-bromo-N-(1-methylethyl)-
• N-Isopropyl 3-bromobenzenesulfonamide
• 3-Bromo-N-isopropylbenzenesulphonamide
• MFCD07363820
• 3-BROMO-N-(PROPAN-2-YL)BENZENE-1-SULFONAMIDE
• CS-0456742
• AKOS008939118
• F80024
• 871269-08-8
• BS-25862
• AB30834
• A862816
• WJB26908
• DTXSID10428433
• SCHEMBL265556

• MDL： MFCD07363820
• Inchi： 1S/C9H12BrNO2S/c1-7(2)11-14(12,13)9-5-3-4-8(10)6-9/h3-7,11H,1-2H3
• InChI Key： YEZCGZSKQXNVDX-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)S(NC(C)C)(=O)=O

Computed Properties

• Exact Mass: 276.97700
• Monoisotopic Mass: 276.97721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• Density: 1.467
• Melting Point: 52-56
• Boiling Point: 359.1°C at 760 mmHg
• Flash Point: 171°C
• Refractive Index: 1.554
• PSA: 54.55000
• LogP: 3.60750

3-Bromo-N-isopropylbenzenesulfonamide Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides